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Compound of Interest

Compound Name: 3,4-Dibromobutanoic acid

Cat. No.: B094272

This guide provides a comprehensive overview of the safety and handling precautions for 3,4-
Dibromobutanoic acid, a compound utilized by researchers, scientists, and professionals in
drug development. Due to the limited availability of a specific Safety Data Sheet (SDS) for 3,4-
Dibromobutanoic acid, this document draws upon data from structurally similar compounds,
including 2,3-Dibromobutyric acid and 4-Bromobutyric acid. It is imperative to handle this
chemical with the utmost care, assuming it possesses similar hazardous properties to its
analogs.

Hazard Identification and Classification

3,4-Dibromobutanoic acid is expected to be a corrosive substance that can cause severe
skin burns and eye damage.[1][2] Based on data from analogous compounds, it is likely to be
harmful if swallowed and may cause respiratory irritation.[3]

GHS Hazard Classification (Presumed based on analogs):

o Skin Corrosion/Irritation: Category 1B[4]

o Serious Eye Damage/Eye Irritation: Category 1[4]

o Acute Toxicity, Oral (Harmful)

o Specific Target Organ Toxicity - Single Exposure (Respiratory tract irritation)

Hazard Statements (Presumed):
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e H314: Causes severe skin burns and eye damage.[2]

e H302: Harmful if swallowed.[3]

o H335: May cause respiratory irritation.[3]

Physical and Chemical Properties

Quantitative data for 3,4-Dibromobutanoic acid and its analogs are summarized in the table

below.
3,4- 2,3- 4- (*)-2,3- 1,4-
Property Dibromobut Dibromobut Bromobutyr Dibromobut dibromobut
anoic Acid yric acid ic acid ane ane
Molecular C4H6Br202| C4H6Br202|
C4H7Bro2 C4H8Br2 C4H8Br2
Formula 5] 3]
Molecular 245.90 g/mol 245.90 g/mol
) 167.00 g/mol 215.90 g/mol 215.90 g/mol
Weight [31[6171[8] [3]
White )
Light brown
Appearance Powder )
_ Solid[2]
Solid[1]
Odor Odorless[1] Stench[2]
) ] -20 °C (-4 °F)
Melting Point
[9]
73-74°C 63 - 65 °C
Boiling Point (163 - 165 °F) (145 - 149 °F)
at 63 hPa at 8 hPa[9]
1.767 g/cm3 1.808 g/cm3
Density at 25 °C (77 at 25 °C (77
°F) °*F)I9]

Safe Handling and Storage Protocols
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3.1. Engineering Controls: Work with 3,4-Dibromobutanoic acid should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[4][10] Eyewash stations and
safety showers must be readily accessible in the immediate work area.[4]

3.2. Personal Protective Equipment (PPE):
e Eye and Face Protection: Wear chemical safety goggles and a face shield.[9]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn.[10] A lab coat
or chemical-resistant apron is also required.[10]

o Respiratory Protection: If working outside a fume hood or if dust/aerosols are generated, a
NIOSH/MSHA approved respirator with an appropriate cartridge is necessary.[4]

3.3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4][10]

Do not breathe dust or vapors.[4]

Wash hands thoroughly after handling.[9]

Use non-sparking tools to prevent ignition sources.[10]

3.4. Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[10]
Keep away from incompatible materials such as strong oxidizing agents, bases, and alkaline
materials.[4] The storage area should be designated for corrosive materials.[4]

Emergency Procedures

4.1. First-Aid Measures:
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing,
provide artificial respiration. Seek immediate
medical attention.[4][10] Do not use mouth-to-

mouth resuscitation.[10]

Skin Contact

Immediately remove all contaminated clothing.
[10] Rinse the affected skin area with plenty of
water and soap for at least 15 minutes.[10] Seek

immediate medical attention.[10]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][10] Remove contact
lenses if present and easy to do.[9] Continue
rinsing. Seek immediate medical attention from

an ophthalmologist.[9]

Ingestion

Do NOT induce vomiting.[1][10] Rinse mouth
with water.[10] Never give anything by mouth to
an unconscious person.[10] Call a physician or

poison control center immediately.[10]

4.2. Fire-Fighting Measures:

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[10]

e Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,

and hydrogen halides.[4] Vapors may be heavier than air and can spread along floors.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][10]

4 .3. Accidental Release Measures:
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» Personal Precautions: Evacuate personnel to a safe area.[10] Wear appropriate personal
protective equipment.[10] Avoid dust formation and breathing vapors.[10]

e Environmental Precautions: Prevent the chemical from entering drains or waterways.[10]

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable
container for disposal.[4] Avoid generating dust.[4]

Experimental Protocols

Detailed experimental protocols involving 3,4-Dibromobutanoic acid should be designed with
its hazardous nature in mind. All manipulations should be carried out in a chemical fume hood.
When conducting reactions, consider the potential for exothermic events and have appropriate
cooling measures on standby. All waste containing this compound must be disposed of as
hazardous chemical waste in accordance with local, state, and federal regulations.

Visualizations
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Caption: Emergency first-aid procedures for exposure to 3,4-Dibromobutanoic acid.
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Caption: General workflow for the safe handling of 3,4-Dibromobutanoic acid in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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